N-(3,5-difluorophenyl)methanesulfonamide

• Molecular Formula: C7H7F2NO2S
• Molecular Weight: 207.20 g/mol
• IUPAC Name: N-(3,5-difluorophenyl)methanesulfonamide
• InChI: InChI=1S/C7H7F2NO2S/c1-13(11,12)10-7-3-5(8)2-6(9)4-7/h2-4,10H,1H3
• InChI Key: GNHIQBCFBSLRNR-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC(=CC(=C1)F)F

Description

N-(3,5-difluorophenyl)methanesulfonamide is a useful research compound. Its molecular formula is C7H7F2NO2S and its molecular weight is 207.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The reactor is charged with 14.0 kg of 3,5-difluoroaniline and 56 liters of THF. 9.6 kg of pyridine are added to the stirred solution. The reaction medium is cooled to 0° C. and 13.10 kg of methanesulfonyl chloride are added, while maintaining the temperature between 0-10° C. for 1 hour 30 minutes. At the end of introduction of the methanesulfonyl chloride, the reaction medium is heated at 25° C. for 2 hours. 29 liters of demineralized water and then 6.6 kg of hydrochloric acid (30% w/w) are added to the reaction medium. 60 liters of solvent are distilled off at atmospheric pressure in the presence of an external bath maintained at 100° C., and the reaction medium is then cooled to 20° C. The resulting suspension is filtered and the solid is washed with a total of 20 liters of demineralized water. The solid is dried under vacuum (20 m bar) at 40° C. until a water content <0.5% is obtained. 19.48 kg (87%) of a slightly yellow crystalline solid are thus obtained (m.p.: 121° C.).